Cas no 126582-70-5 (b-D-Glucopyranoside,4,8-dihydroxy-3-methyl-1-naphthalenyl (9CI))

• Product Name: b-D-Glucopyranoside,4,8-dihydroxy-3-methyl-1-naphthalenyl (9CI)
• CAS No: 126582-70-5
• MF: C₁₇H₂₀O₈
• MW: 352.335906028748
• CID: 171697
• Update Time: 2024-03-01

b-D-Glucopyranoside,4,8-dihydroxy-3-methyl-1-naphthalenyl (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,4,8-dihydroxy-3-methyl-1-naphthalenyl (9CI)
• Hydropumbagin4-O-glucoside
• Plumbaside A
• β-D-Glucopyranoside, 4,8-dihydroxy-3-methyl-1-naphthalenyl

• Inchi： 1S/C17H20O8/c1-7-5-10(12-8(13(7)20)3-2-4-9(12)19)24-17-16(23)15(22)14(21)11(6-18)25-17/h2-5,11,14-23H,6H2,1H3
• InChI Key： MRLGZVFLBTWJSX-UHFFFAOYSA-N
• SMILES： CC1C(O)=C2C=CC=C(C2=C(OC2OC(CO)C(O)C(O)C2O)C=1)O

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• XLogP3: -0.254

Experimental Properties

• Density: 1.574±0.06 g/cm3(Predicted)
• Boiling Point: 700.4±60.0 °C(Predicted)
• PSA: 52.54
• pka: 9.23±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides